Cas no 121940-51-0 (Capsianside C)

• Product Name: Capsianside C
• CAS No: 121940-51-0
• MF: C₈₂H₁₃₄O₃₈
• MW: 1727.91859102249
• CID: 6646509
• PubChem ID: 118550826
• Update Time: 2024-03-02

Capsianside C Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17305091
• Capsianside C

• Inchi： 1S/C82H134O38/c1-13-81(11,119-79-71(63(99)56(92)49(34-85)112-79)117-75-65(101)59(95)54(90)47(32-83)110-75)28-18-26-39(4)21-15-20-38(3)23-17-25-42(7)36-106-74-68(104)69(53(89)45(10)108-74)116-77-67(103)61(97)58(94)51(114-77)37-107-78-70(62(98)52(88)44(9)109-78)115-73(105)43(8)31-46(87)30-41(6)24-16-22-40(5)27-19-29-82(12,14-2)120-80-72(64(100)57(93)50(35-86)113-80)118-76-66(102)60(96)55(91)48(33-84)111-76/h13-14,20,24-27,31,44-72,74-80,83-104H,1-2,15-19,21-23,28-30,32-37H2,3-12H3/b38-20+,39-26+,40-27+,41-24+,42-25-,43-31+
• InChI Key： AWBYFCMZVKGNSB-RPQRBYGFSA-N
• SMILES： O(C1C(C(C(C(COC2C(C(C(C(C)O2)O)O)OC(/C(/C)=C/C(C/C(/C)=C/CC/C(/C)=C/CCC(C=C)(C)OC2C(C(C(C(CO)O2)O)O)OC2C(C(C(C(CO)O2)O)O)O)O)=O)O1)O)O)O)C1C(C(OC/C(/C)=C\CC/C(/C)=C/CC/C(/C)=C/CCC(C=C)(C)OC2C(C(C(C(CO)O2)O)O)OC2C(C(C(C(CO)O2)O)O)O)OC(C)C1O)O

Computed Properties

• Exact Mass: 1726.8553098g/mol
• Monoisotopic Mass: 1726.8553098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 120
• Rotatable Bond Count: 43
• Complexity: 3340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 38
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 601Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Sophorolipids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Sophorolipids